1-Cyclopropyl-2-methyl-3-(methylamino)propan-1-one

• Molecular Formula: C8H15NO
• Molecular Weight: 141.21 g/mol
• IUPAC Name: 1-cyclopropyl-2-methyl-3-(methylamino)propan-1-one
• InChI: InChI=1S/C8H15NO/c1-6(5-9-2)8(10)7-3-4-7/h6-7,9H,3-5H2,1-2H3
• InChI Key: IEGIYONJICPWMP-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC)C(=O)C1CC1

Description

1-Cyclopropyl-2-methyl-3-(methylamino)propan-1-one is a chemical compound with the molecular formula C8H15NO and a molecular weight of 141.21 g/mol . This compound is primarily used for research purposes and has various applications in scientific studies .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Cyclopropyl-2-methyl-3-(methylamino)propan-1-one typically involves the reaction of cyclopropyl ketones with methylamine under controlled conditions. The reaction is carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product .

Industrial Production Methods: Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through distillation or recrystallization to obtain the final product .

Chemical Reactions Analysis

Types of Reactions: 1-Cyclopropyl-2-methyl-3-(methylamino)propan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: It can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Reagents like halogens or alkylating agents.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce primary or secondary amines .

Scientific Research Applications

1-Cyclopropyl-2-methyl-3-(methylamino)propan-1-one has several applications in scientific research, including:

Chemistry: Used as an intermediate in the synthesis of various organic compounds.

Biology: Studied for its potential effects on biological systems and its interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Cyclopropyl-2-methyl-3-(methylamino)propan-1-one involves its interaction with specific molecular targets and pathways. The compound may act by binding to receptors or enzymes, thereby modulating their activity. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

• 1-Cyclopropyl-2-methyl-1-propanone
• 1-Cyclopropyl-3-(methylamino)propan-2-one
• 2-Propanone, 1-cyclopropyl-3-(methylamino)-

Comparison: 1-Cyclopropyl-2-methyl-3-(methylamino)propan-1-one is unique due to its specific structural configuration, which imparts distinct chemical and physical properties. Compared to similar compounds, it may exhibit different reactivity and interaction profiles, making it valuable for specific research applications .